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Compound of Interest

Compound Name: TDFA

Cat. No.: B15606691

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of commercially available Thulium-Doped Fiber
Amplifiers (TDFAS), offering a valuable resource for researchers and professionals in various
scientific fields, including drug development, who require high-performance optical amplification
in the ~1700 to 2100 nm wavelength range. TDFAs are crucial for applications such as
supercontinuum generation, mid-infrared (mid-IR) laser systems, and advanced imaging
techniques. This document presents a comprehensive overview of key performance metrics
from various manufacturers, detailed experimental protocols for amplifier characterization, and
visual representations of underlying principles and workflows.

Comparative Performance of Commercial TDFAs

The following tables summarize the key performance parameters of TDFAs from several
leading manufacturers. Data has been compiled from publicly available datasheets and product
specifications. Note that performance can vary based on the specific model and configuration.

Core Performance Specifications
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Max.
Saturated Small .
Manufactur Model Wavelength . . Noise
. Output Signal Gain .
er Series Range (nm) Figure (dB)
Power (dB)
(dBm)
SCIROCCO- +30/+33/
Cybel LLC 1880 - 2020 >40 <5
1950 +37
AMP-
FiberLabs >+13to =
FL8211/8221 1460 - 1520 > 1510 >30 <7
Inc. +20
-SB
Thorlabs N
] TDFA-1900 1800 - 2000 >19 >15 Not Specified
(PicoLuz)
NPI Lasers TDFA-HP Not Specified  upto 37 (5W) Not Specified  Not Specified
SIMTRUM
) STTDFA 1920 - 2020 20to 40 Not Specified <5.0
Photonics
) Various
Amonics ATDFA Up to +30 Up to 40 <6
Bands
Keopsys Custom Custom Custom Custom Custom
AdValue N N
] AP-AMP 1900 - 2100 23 (200 mWw) Not Specified  Not Specified
Photonics
Pritel Custom Custom Custom Custom Custom

Physical and Operational Specifications
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Power
Manufactur Model Form Control L .
. Polarization = Consumpti
er Series Factor Interface
on
SCIROCCO- N
Cybel LLC 1950 OEM Module  RS232/USB  SM/PM Not Specified
) AMP- Benchtop,
FiberLabs RS-232C, »
FL8211/8221  Rack Mount, SM/PM Not Specified
Inc. GP-IB
-SB OEM Module
Thorlabs N -
] TDFA-1900 Benchtop Not Specified SM Not Specified
(PicoLuz)
User-friendly »
NPI Lasers TDFA-HP Benchtop ) SM/PM Not Specified
interface
<30W
SIMTRUM Benchtop, Touch screen (Benchtop),
) STTDFA SM
Photonics Module / RS232 <60W
(Module)
Benchtop,
Amonics ATDFA Rackmount, RS232 SM/PM Not Specified
Module
OEM Module, RS232/USB, »
Keopsys Custom SM/PM Not Specified
Benchtop RJ45
Random
AdValue . . o
] AP-AMP Benchtop Not Specified  (Linear Not Specified
Photonics ]
option)
RS-232,
Pritel Custom Benchtop USB, GPIB, SM/PM <50 W
Ethernet

Note: "Not Specified" indicates that the information was not readily available in the reviewed

datasheets. "Custom" indicates that the manufacturer specializes in customized solutions.
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Experimental Protocols for TDFA Characterization

The following protocols for measuring key TDFA performance parameters are based on the
internationally recognized IEC 61290 series of standards for optical amplifiers.[1][2][3][4][5][6]
Specifically, the methods for measuring gain and power are detailed in IEC 61290-1-1, and
noise figure measurements are covered in IEC 61290-3-1.[1][2][3][4][5][6]

Measurement of Gain and Saturated Output Power

Objective: To determine the relationship between input power and output power, and to find the
saturated output power of the TDFA.

Apparatus:

e Tunable Laser Source (TLS) covering the TDFA's operational wavelength range.

Optical Spectrum Analyzer (OSA).[6]

Variable Optical Attenuator (VOA).

Optical Power Meter (OPM).

Fiber optic cables and connectors compatible with the TDFA.

Optical isolators.

Procedure:

System Calibration: Calibrate the OSA and OPM according to the manufacturer's
instructions.

o Reference Measurement: Connect the TLS directly to the OSA through a calibrated patch
cord and measure the input signal power (Pin) at a specific wavelength.

o Measurement Setup: Configure the experimental setup as shown in the "TDFA Gain and
Noise Figure Measurement Setup" diagram below.

¢ Gain Measurement:
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[e]

Set the TLS to the desired wavelength and a low input power level (e.g., -30 dBm) using
the VOA.

[e]

Measure the output power (Pout) from the TDFA using the OSA.

o

Calculate the small signal gain (G) using the formula: G(dB) = Pout(dBm) - Pin(dBm).

[¢]

Repeat this measurement across the desired wavelength range to obtain the gain
spectrum.

e Saturated Output Power Measurement:
o Set the TLS to a wavelength near the peak gain of the TDFA.
o Gradually increase the input power to the TDFA using the VOA.
o For each input power level, measure the output power.

o Plot the output power as a function of the input power. The saturated output power is
typically defined as the output power at which the gain has compressed by 3 dB from its
small-signal value.

Measurement of Noise Figure

Objective: To quantify the amount of noise added by the TDFA to the amplified signal.
Apparatus:
e Same as for Gain and Saturated Output Power measurement.

Procedure: The noise figure (NF) is typically measured using the optical spectrum analyzer
method (interpolation method) as described in IEC 61290-3-1.[1][2][7]

o Measurement Setup: Use the same setup as for the gain measurement.
e ASE Measurement:

o With the input signal applied to the TDFA, use the OSA to measure the amplified signal
and the Amplified Spontaneous Emission (ASE) noise floor on both sides of the signal
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peak.

o The OSA software often has a built-in function to interpolate the ASE level at the signal
wavelength from the noise levels measured at adjacent wavelengths.

» Noise Figure Calculation:

o The noise figure is calculated by the OSA based on the measured signal gain and the
interpolated ASE power spectral density. The formula is: NF(dB) = 10 * log10 [ (Pase / (h *
v *Av)) / G ] + 1/G where:

Pase is the interpolated ASE power at the signal wavelength.

h is Planck's constant.

v is the optical frequency.

Av is the optical resolution bandwidth of the OSA.

G is the gain of the TDFA.
o For high-gain amplifiers, the 1/G term is often negligible.

Visualizations of TDFA Principles and Workflows

The following diagrams, created using the DOT language, illustrate key concepts and
experimental procedures related to TDFAS.

Thulium-Doped Fiber Amplifier (TDFA) Energy Level
Diagram
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Caption: Simplified energy level diagram of a Thulium-doped fiber amplifier.

TDFA Gain and Noise Figure Measurement Setup

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b15606691?utm_src=pdf-body-img
https://www.benchchem.com/product/b15606691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Tunable Laser
Source (TLS)

Isolator)

:

Variable Optical
Attenuator (VOA)

1% Tap
Coupler

Optical Power
Meter (OPM)

99% (Pin)

TDFA
(Device Under Test)

Isolator)

Optical Spectrum

Analyzer (OSA)

Click to download full resolution via product page

Caption: A typical experimental setup for characterizing TDFA gain and noise figure.

TDFA Characterization Workflow
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Caption: Logical workflow for the characterization of a Thulium-Doped Fiber Amplifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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